Methyl {3-oxo-1-[(thiophen-2-ylcarbonyl)carbamothioyl]piperazin-2-yl}acetate

• IUPAC Name: methyl 2-[3-oxo-1-(thiophene-2-carbonylcarbamothioyl)piperazin-2-yl]acetate
• InChI: InChI=1S/C13H15N3O4S2/c1-20-10(17)7-8-11(18)14-4-5-16(8)13(21)15-12(19)9-3-2-6-22-9/h2-3,6,8H,4-5,7H2,1H3,(H,14,18)(H,15,19,21)
• InChI Key: XIVICEUXWUMOST-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1C(=O)NCCN1C(=S)NC(=O)C2=CC=CS2
• Molecular Formula: C13H15N3O4S2
• Molecular Weight: 341.4 g/mol

Description

Methyl {3-oxo-1-[(thiophen-2-ylcarbonyl)carbamothioyl]piperazin-2-yl}acetate, also known as MTPCA, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Characterization

• The chemical synthesis and characterization of novel compounds, including those similar to Methyl {3-oxo-1-[(thiophen-2-ylcarbonyl)carbamothioyl]piperazin-2-yl}acetate, have been extensively studied. These compounds are often synthesized to explore their potential biological activities, such as antibacterial, antifungal, and anticancer properties. For example, Sharma et al. (2014) synthesized a series of novel carbazole derivatives and evaluated their antibacterial, antifungal, and anticancer activities, highlighting the versatility of piperazine-based compounds in drug development (Sharma, Kumar, & Pathak, 2014).

Pharmacological Evaluation

• Kumar et al. (2017) synthesized novel derivatives of 1-{[3-(furan-2-yl)-5-phenyl-4,5-dihydro-1,2-oxazol-4-yl]methyl}-4-methyl piperazine and evaluated their antidepressant and antianxiety activities. This study illustrates the potential of piperazine derivatives in treating mental health disorders, underscoring the compound's relevance in pharmacological research (Kumar, Chawla, Akhtar, Sahu, Rathore, & Sahu, 2017).

Analytical Techniques

• Thomasberger, Engel, & Feige (1999) developed a method for determining the impurity profile of a closely related compound using liquid chromatography-mass spectrometry. This study is significant for understanding the purity and safety of pharmaceutical compounds, which is crucial in drug development processes (Thomasberger, Engel, & Feige, 1999).

Biochemical Studies

• Biological evaluation of aryl(thio)carbamoyl derivatives of piperazines has been performed to identify their herbicidal activity and potential as plant growth regulators. Stoilkova, Yonova, & Ananieva (2014) synthesized and evaluated several piperazine derivatives, revealing their significance in developing new agricultural chemicals (Stoilkova, Yonova, & Ananieva, 2014).

Molecular Interactions and Mechanisms

• Research on the binding mechanisms and interactions of piperazine derivatives with biological targets is crucial for understanding their pharmacodynamics. For instance, Kuhnast et al. (2006) synthesized and radiolabeled a novel compound for potential use in D3 receptor imaging with PET, demonstrating the utility of piperazine derivatives in diagnostic imaging (Kuhnast, Valette, Besret, Demphel, Coulon, Ottaviani, Guillermier, Bottlaender, & Dollé, 2006).

Mechanism of Action

Target of Action

Thiophene derivatives, which this compound is a part of, are known to exhibit a variety of pharmacological properties such as anticancer, anti-inflammatory, antimicrobial, antihypertensive, and anti-atherosclerotic properties .

Mode of Action

It is known that thiophene derivatives can interact with various biological targets, leading to a range of effects .

Biochemical Pathways

Thiophene derivatives are known to interact with a variety of biochemical pathways, leading to their diverse pharmacological effects .

Result of Action

Thiophene derivatives are known to have a variety of effects at the molecular and cellular level, contributing to their diverse pharmacological properties .